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Compound of Interest

(S)-2-
Compound Name: (((Benzyloxy)carbonyl)amino)-3, 3-

dimethylbutanoic acid
CAS No.: 59269-54-4

Cat. No.: B1277465

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization
of N-Carbobenzyloxy-L-tert-leucine (Cbz-L-tert-Leucine), a key building block in the synthesis
of various pharmaceutical agents. This document details the available spectroscopic data,
outlines the experimental protocols for obtaining this data, and presents visual workflows to
facilitate understanding of the characterization process.

Physicochemical Properties

Cbz-L-tert-Leucine is a derivative of the non-proteinogenic amino acid L-tert-leucine, featuring
a benzyloxycarbonyl (Cbz or Z) protecting group on the amine functionality. This protecting
group is instrumental in peptide synthesis and other organic transformations.
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Property Value
Chemical Formula C14H19NO4
Molecular Weight 265.30 g/mol
CAS Number 62965-10-0[1]
Appearance Oily substance

Spectroscopic Data

The following tables summarize the available quantitative spectroscopic data for Cbz-L-tert-

Leucine. It is important to note that while *H NMR and Mass Spectrometry data are available,

experimental 3C NMR and IR data were not found in a comprehensive search of publicly

available resources.

'H NMR (Proton Nuclear Magnetic Resonance)

Table 1: *H NMR Spectroscopic Data for Cbz-L-tert-Leucine

. . Coupling

Chemical Shift o ] )

Multiplicity Integration Constant (J) Assignment
(3) ppm

Hz
] Aromatic protons
7.43-7.36 multiplet 5H -
(CeH5s)

5.36 doublet 1H 9.4 NH
5.12 broad singlet 2H - Benzylic CH2
4.20 doublet 1H 9.6 o-CH
1.02 singlet 9H - tert-butyl CHs

Solvent; CDCIz

Mass Spectrometry (MS)

Table 2: Mass Spectrometry Data for Cbz-L-tert-Leucine
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m/z Ratio lon
266 [M+H]*
264 [M-H]-
529 [2M-H]-

3C NMR and IR Spectroscopy

A comprehensive search of available scientific literature and databases did not yield specific
experimental 13C NMR or FT-IR spectral data for Cbz-L-tert-Leucine. The acquisition of this
data is crucial for a complete structural elucidation and confirmation of purity. Predicted 13C
NMR chemical shifts and expected IR absorption bands can be estimated based on the
structure, but experimental verification is essential for definitive characterization.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited.

Synthesis of Cbz-L-tert-Leucine

A common synthetic route to Chz-L-tert-Leucine involves the reaction of L-tert-leucine with a

benzyloxycarbonylating agent.
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Synthesis of Cbz-L-tert-Leucine

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of Cbz-L-tert-Leucine is dissolved in deuterated chloroform (CDCIs) containing 0.03%
v/v tetramethylsilane (TMS) as an internal standard. The spectrum is acquired on a 400 MHz or
higher field NMR spectrometer. Data is processed with appropriate phasing and baseline
correction.

A more concentrated sample of Cbz-L-tert-Leucine in CDCls is prepared. The 13C NMR
spectrum is typically acquired at a frequency of 100 MHz (for a 400 MHz *H instrument) with
proton decoupling. A sufficient number of scans are acquired to achieve an adequate signal-to-
noise ratio, particularly for the quaternary carbons.

Mass Spectrometry (MS)

Mass spectral analysis is performed using a mass spectrometer equipped with an electrospray
ionization (ESI) source. The sample is dissolved in a suitable solvent, such as methanol or
acetonitrile, and introduced into the ESI source via direct infusion or after separation by liquid
chromatography. The mass analyzer is scanned over a relevant m/z range to detect the
protonated [M+H]* and deprotonated [M-H]~ molecular ions.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum is obtained using an FT-IR spectrometer. A thin film of the oily Cbz-L-tert-
Leucine sample is prepared between two potassium bromide (KBr) or sodium chloride (NacCl)
plates. Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance
(ATR) accessory. The spectrum is recorded over the mid-infrared range (typically 4000-400
cm~1) with a sufficient number of scans for a good signal-to-noise ratio. The background
spectrum is recorded and subtracted from the sample spectrum.

Experimental Workflows

The following diagrams illustrate the logical flow of the spectroscopic characterization process.
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Sample Preparation

Cbz-L-tert-Leucine Sample
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Spectroscopic Characterization Workflow

This comprehensive characterization workflow ensures the unambiguous identification and
purity assessment of Cbz-L-tert-Leucine, a critical step in its application for pharmaceutical
research and development. The combination of these spectroscopic techniques provides
orthogonal data points that, when taken together, offer a high degree of confidence in the
material's identity and quality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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